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Compound of Interest

2,4-Dichloro-6-(methyithio)-1,3,5-
Compound Name: o
triazine

Cat. No.: B084562

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,4-dichloro-6-(methylthio)-1,3,5-
triazine, a heterocyclic compound of interest in synthetic and medicinal chemistry. The
document details the molecule's physicochemical properties, provides in-depth experimental
protocols for its synthesis and analysis, and outlines its potential applications. All quantitative
data is summarized for clarity, and key processes are visualized using workflow diagrams.

Physicochemical Properties

2,4-Dichloro-6-(methylthio)-1,3,5-triazine is a substituted triazine derivative. Its key
properties are summarized in the table below. The compound should be handled with
appropriate safety precautions in a laboratory setting.
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Property Value Reference(s)
2,4-dichloro-6-
IUPAC Name o [1]
(methylsulfanyl)-1,3,5-triazine
CAS Number 13705-05-0 [2]
Molecular Formula C4HsCI2NsS [1]
Molecular Weight 196.06 g/mol [2]
Melting Point 55-56.5 °C [2]
Boiling Point 125-127 °C @ 12 Torr [2]
White to off-white solid (typical
Appearance o
for similar compounds)
Storage Store at 2-8°C [1]

Experimental Protocols
Synthesis of 2,4-Dichloro-6-(methylthio)-1,3,5-triazine

This protocol describes the synthesis via nucleophilic substitution on 2,4,6-trichloro-1,3,5-
triazine (cyanuric chloride, TCT). The reaction is highly chemoselective, allowing for the
stepwise substitution of the chlorine atoms.[3][4]

Materials:

e 2,4,6-Trichloro-1,3,5-triazine (TCT)

e Sodium thiomethoxide (or methanethiol)
» N,N-Diisopropylethylamine (DIEA)

e Dichloromethane (DCM), anhydrous

e Deionized water

e Magnesium sulfate (MgS0Oa4), anhydrous
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» Round-bottom flask, magnetic stirrer, ice bath, separatory funnel, rotary evaporator
Procedure:

e Dissolve TCT (1.0 equivalent) in anhydrous DCM in a round-bottom flask and cool the
solution to 0°C using an ice bath.

 |In a separate flask, prepare a solution of the nucleophile. If using sodium thiomethoxide,
dissolve 1.0 equivalent in a suitable solvent. If using methanethiol, use 1.0 equivalent and
add 1.0 equivalent of DIEA as a base.

o Slowly add the nucleophile solution to the stirring TCT solution at 0°C.
o Add DIEA (1.0 equivalent) to the reaction mixture to neutralize the HCI byproduct.
« Stir the reaction at 0°C for 30-60 minutes.

e Monitor the reaction progress using Thin Layer Chromatography (TLC) with an ethyl
acetate/hexane mobile phase.

e Upon completion, dilute the reaction mixture with DCM.

e Wash the organic layer several times with deionized water in a separatory funnel to remove
DIEA salts.

e Collect the organic layer and dry it over anhydrous MgSOa.

« Filter the solution and remove the solvent under reduced pressure using a rotary evaporator
to yield the crude product.

e The product can be further purified by column chromatography or recrystallization if
necessary.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Synthesis Workflow

Reaction Setup
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Caption: Synthesis of 2,4-Dichloro-6-(methylthio)-1,3,5-triazine.
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Analytical Protocols

This method is suitable for analyzing the purity of 2,4-dichloro-6-(methylthio)-1,3,5-triazine.
[5]

Instrumentation & Conditions:

Column: Newcrom R1 reverse-phase column

Mobile Phase: Acetonitrile (MeCN), water, and phosphoric acid. For Mass Spectrometry
(MS) compatible applications, replace phosphoric acid with formic acid.

Detector: UV detector (wavelength to be determined based on UV scan) or Mass
Spectrometer.

Injection Volume: 10 pL (typical, may require optimization)

Flow Rate: 1.0 mL/min (typical, may require optimization)

Procedure:

Sample Preparation: Prepare a stock solution of the compound in MeCN at a concentration
of 1 mg/mL. Dilute with the mobile phase to a suitable working concentration (e.g., 10-100

pg/mL).

System Equilibration: Equilibrate the HPLC system with the mobile phase until a stable
baseline is achieved.

Injection: Inject the prepared sample onto the column.

Data Acquisition: Acquire data for a sufficient duration to allow for the elution of the
compound and any impurities.

Analysis: Integrate the peak corresponding to 2,4-dichloro-6-(methylthio)-1,3,5-triazine to
determine its retention time and purity.
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HPLC Analysis Workflow
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Caption: Workflow for HPLC analysis.

GC-MS is a powerful technique for the identification and quantification of volatile and semi-
volatile compounds like triazine derivatives. The following is a general protocol that can be

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b084562?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

adapted.[6][7]

Instrumentation & Conditions:

GC Column: Non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 um film
thickness).

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).
Injector Temperature: 250-280 °C.

Oven Program: Start at 70°C, hold for 1 min, ramp to 280°C at 10-15°C/min, and hold for 5
min. (This must be optimized).

MS lonization Mode: Electron Impact (El).

Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

Procedure:

Sample Preparation: Dissolve the sample in a suitable volatile solvent (e.g., dichloromethane
or ethyl acetate) to a concentration of approximately 1 mg/mL.

Injection: Inject a 1 pL aliquot of the prepared sample into the GC.

Separation & Detection: The compound will be separated on the GC column based on its
volatility and interaction with the stationary phase, followed by ionization and detection in the
mass spectrometer.

Data Analysis: Analyze the resulting mass spectrum for the molecular ion peak (M+) and
characteristic fragmentation patterns to confirm the compound's identity and molecular
weight. The isotopic pattern from the two chlorine atoms will be a key diagnostic feature.

Applications and Further Research

2,4-Dichloro-6-(methylthio)-1,3,5-triazine serves as a valuable building block in organic

synthesis. The two reactive chlorine atoms can be sequentially substituted by various

nucleophiles, allowing for the construction of more complex, asymmetrically substituted triazine
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derivatives.[8] These derivatives are of significant interest in medicinal chemistry and materials

science.

Drug Development: The triazine scaffold is present in numerous biologically active
compounds, and this molecule provides a core for creating libraries of new potential
therapeutic agents.[9]

Chiral Derivatizing Reagents: Dichloro-s-triazines have been utilized in the development of
reagents for the enantiomeric separation of amino acids.[3]

Functional Materials: Triazine-based compounds are explored for their applications in
functional materials due to their thermal stability and electronic properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: 2,4-Dichloro-6-(methylthio)-1,3,5-
triazine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084562#2-4-dichloro-6-methylthio-1-3-5-triazine-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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